Cas no 900001-95-8 (N-(2-carbamoylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide)

• Product Name: N-(2-carbamoylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide
• CAS No: 900001-95-8
• MF: C₁₂H₁₀N₄O₃
• MW: 258.232801914215
• CID: 5787067
• Update Time: 2025-05-26

N-(2-carbamoylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-Pyridazinecarboxamide, N-[2-(aminocarbonyl)phenyl]-1,6-dihydro-6-oxo-
• N-(2-carbamoylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide

• Inchi： 1S/C12H10N4O3/c13-11(18)7-3-1-2-4-8(7)14-12(19)9-5-6-10(17)16-15-9/h1-6H,(H2,13,18)(H,14,19)(H,16,17)
• InChI Key： LLJDDMIIAWVEMK-UHFFFAOYSA-N
• SMILES： C1(C(NC2=CC=CC=C2C(N)=O)=O)=NNC(=O)C=C1

Experimental Properties

• Density: 1.50±0.1 g/cm3(Predicted)
• pka: 10.41±0.40(Predicted)

Additional information on N-(2-carbamoylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide

Professional Introduction to N-(2-carbamoylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide (CAS No. 900001-95-8)

N-(2-carbamoylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, identified by its CAS number 900001-95-8, belongs to a class of heterocyclic molecules that exhibit a wide range of potential biological activities. The unique structural features of this compound, particularly its 2-carbamoylphenyl and 6-oxo-1,6-dihydropyridazine-3-carboxamide moieties, make it a promising candidate for further investigation in drug discovery and development.

The chemical structure of N-(2-carbamoylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide consists of a pyridazine core, which is a six-membered aromatic ring containing two nitrogen atoms. This core is functionalized with a carbamoyl group at the 2-position of the phenyl ring and an oxo group at the 6-position of the pyridazine ring. Additionally, the 3-position of the pyridazine ring is terminated with a carboxamide group. Such structural motifs are known to contribute to the compound's interactions with biological targets, making it an intriguing subject for medicinal chemistry studies.

In recent years, there has been a growing interest in developing novel heterocyclic compounds for their potential therapeutic applications. Pyridazine derivatives have been extensively studied due to their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The presence of both carbamoyl and carboxamide functional groups in N-(2-carbamoylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide suggests that it may exhibit multiple modes of action, enhancing its utility as a lead compound in drug discovery.

The synthesis of N-(2-carbamoylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide involves a multi-step process that requires careful optimization to ensure high yield and purity. The key steps include the formation of the pyridazine core through cyclocondensation reactions, followed by functionalization with the carbamoyl and carboxamide groups. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce the desired substituents onto the aromatic ring. These methods not only enhance the efficiency of the synthesis but also allow for greater control over the stereochemistry of the product.

The pharmacological properties of N-(2-carbamoylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide have been explored in several preclinical studies. Initial investigations have revealed that this compound exhibits significant inhibitory activity against various enzymes and receptors involved in disease pathways. For instance, it has shown potential as an inhibitor of kinases and phosphodiesterases, which are key targets in cancer therapy. Furthermore, its ability to modulate neurotransmitter receptors has led to interest in its potential applications in treating neurological disorders.

The compound's interaction with biological targets is mediated by its unique structural features. The 2-carbamoylphenyl moiety provides a hydrogen bonding surface that can interact with polar residues in protein active sites, while the 6-oxo-1,6-dihydropyridazine-3-carboxamide group contributes to hydrophobic interactions and electronic effects that influence binding affinity. These interactions have been studied using computational methods such as molecular docking simulations, which have helped elucidate the binding mode of the compound with its target proteins.

In addition to its pharmacological potential, N-(2-carbamoylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide has also been investigated for its role in chemical biology research. Its ability to modulate enzyme activity has made it a valuable tool for studying cellular signaling pathways and disease mechanisms. Researchers have utilized this compound to probe the function of key enzymes involved in metabolism and inflammation, providing insights into potential therapeutic strategies.

The future directions for research on N-(2-carbamoylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide include further optimization of its chemical structure to enhance its pharmacological properties. This may involve modifying substituents on the aromatic ring or introducing additional functional groups to improve solubility and bioavailability. Additionally, preclinical studies are needed to evaluate its safety profile and efficacy in animal models before moving into human clinical trials.

The development of novel heterocyclic compounds like N-(2-carbamoylphenyl-